2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H23FN2O4/c25-20-7-5-17(6-8-20)12-26-24(29)16-31-23-15-30-21(11-22(23)28)14-27-10-9-18-3-1-2-4-19(18)13-27/h1-8,11,15H,9-10,12-14,16H2,(H,26,29)
• InChI Key: ABPMNJJIQSCNKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CC(=O)C(=CO3)OCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H23FN2O4
• Molecular Weight: 422.4 g/mol
• CAS No.: 898465-32-2

Description

2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-[(4-fluorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C24H23FN2O4 and its molecular weight is 422.456. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Properties of Related Compounds

Research into similar isoquinoline derivatives, such as those studied by Karmakar et al. (2007), explores the structural aspects and properties of salt and inclusion compounds. These compounds show interesting behaviors like gel formation and crystalline solid formation upon treatment with different acids, and their interactions with guest molecules can significantly alter their fluorescence properties. This study demonstrates the potential of structurally similar compounds in material science, especially in the development of new materials with tunable properties for various applications, including sensors and optoelectronic devices (Karmakar, Sarma, & Baruah, 2007).

Anticancer and Antimicrobial Potential

Compounds structurally related to 2-[6-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-4-oxopyran-3-yl]oxy-N-[(4-fluorophenyl)methyl]acetamide have been investigated for their cytotoxic and antimicrobial activities. For instance, Ghorab et al. (2015) synthesized novel sulfonamide derivatives displaying potent activity against breast and colon cancer cell lines, indicating the potential utility of these compounds in anticancer therapy. Similarly, Desai et al. (2012) synthesized new quinoline-based derivatives with broad spectrum antimicrobial potency, suggesting applications in combating infectious diseases (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015); (Desai, Rajpara, & Joshi, 2012).

Neuroprotective and Therapeutic Effects

Another area of interest is the neuroprotective and therapeutic effects of compounds with similar structural features. For example, Ghosh et al. (2008) synthesized and evaluated a novel anilidoquinoline derivative for its efficacy in treating Japanese encephalitis, showing significant antiviral and antiapoptotic effects. This line of research opens the door to developing new treatments for viral encephalitis and potentially other neurological conditions (Ghosh et al., 2008).

Antifungal and Antitumor Agents

The development of antifungal and antitumor agents also benefits from studies on compounds akin to this compound. Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents, demonstrating the potential for new antifungal therapies. Additionally, research on novel 4(3H)-quinazolinone derivatives by Alagarsamy et al. (2015) revealed their analgesic and anti-inflammatory activities, suggesting applications in pain management and inflammation control (Bardiot et al., 2015); (Alagarsamy, Solomon, Sulthana, Vijay, & Narendhar, 2015).